![molecular formula C8H14ClN3 B2486699 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride CAS No. 1956327-57-3](/img/structure/B2486699.png)
1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride
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Overview
Description
1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride is a chemical compound with the CAS Number: 1956327-57-3 . It has a molecular weight of 187.67 . The IUPAC name for this compound is 1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3.ClH/c1-11-7-5-3-2-4-6(7)8(9)10-11;/h2-5H2,1H3,(H2,9,10);1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 187.67 . It is a solid in its physical form .Scientific Research Applications
Antiproliferative Activity
Indazoles, including derivatives like 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine, have attracted attention due to their potential antiproliferative properties. Researchers have found that 3-amino-1H-indazole-1-carboxamides exhibit interesting antiproliferative activity. Notably, compounds like 3-amino-N-(4-benzylphenyl)-1H-indazole-1-carboxamide and 3-amino-N-(4-butoxyphenyl)-1H-indazole-1-carboxamide inhibit cell growth in various neoplastic cell lines at concentrations lower than 1 μM, causing a block in the G0–G1 phase of the cell cycle .
Anti-Inflammatory Potential
In the carrageenan edema test, 1-phenyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid has demonstrated anti-inflammatory activity. This suggests that indazole derivatives, including our compound of interest, may have therapeutic potential in managing inflammatory conditions .
Structural Analysis and Synthesis
Researchers have synthesized novel 4,5,6,7-tetrahydro-1H-indazole derivatives, including those containing imidazole moieties. These compounds were investigated using techniques such as 1H NMR , 13C NMR , and IR spectroscopy . The structural analysis provides valuable insights into their properties and potential applications .
Mechanism of Action
Target of Action
Indazole derivatives have been found to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or sgk) . These kinases play a crucial role in cell cycle regulation and response to DNA damage .
Mode of Action
Indazole derivatives have been shown to interact with their targets, leading to changes in cellular processes . For instance, some indazole derivatives can inhibit the activity of kinases, thereby affecting cell cycle progression and DNA damage response .
Biochemical Pathways
Indazole derivatives have been associated with various biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities . These activities suggest that indazole derivatives may affect a wide range of biochemical pathways.
Pharmacokinetics
It is known that the compound is a white or colorless solid that is highly soluble in water and other polar solvents , which could influence its bioavailability.
Result of Action
Indazole derivatives have been shown to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
1-methyl-4,5,6,7-tetrahydroindazol-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.ClH/c1-11-7-5-3-2-4-6(7)8(9)10-11;/h2-5H2,1H3,(H2,9,10);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXMHHOMRDUFOJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CCCC2)C(=N1)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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